2H-Pyran-2,3(4H)-dione, dihydro-
Overview
Description
“2H-Pyran-2,3(4H)-dione, dihydro-” is also known as Dihydropyran, 2,3-Dihydro-4H-pyran, 2H-3,4-Dihydropyran, 3,4-Dihydro-2H-pyran, 3,4-Dihydropyran, 5,6-Dihydro-4H-pyran, 2,3-Dihydropyran, 3,4-Dihdro-2H-pyrane, 3,4-Dihydro-2-pyran, δ2-Dihydropyran, Pyran, dihydro-, 1,2-Pyran, 3,4-dihydro- . It is a hydroxyl-protecting reagent used in organic synthesis . It acts as an intermediate in synthetic chemistry . It is also used to protect various reactive functional groups .
Molecular Structure Analysis
The molecular formula of “2H-Pyran-2,3(4H)-dione, dihydro-” is C5H8O . The molecular weight is 84.1164 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Ethers, such as “2H-Pyran-2,3(4H)-dione, dihydro-”, can act as bases. They form salts with strong acids and addition complexes with Lewis acids . Ethers may react violently with strong oxidizing agents . In other reactions, which typically involve the breaking of the carbon-oxygen bond, ethers are relatively inert .Safety and Hazards
“2H-Pyran-2,3(4H)-dione, dihydro-” is highly flammable . It can be easily ignited by heat, sparks, or flames . Vapors may form explosive mixtures with air . Most vapors are heavier than air and may spread along the ground and collect in low or confined areas . Containers may explode when heated . Runoff from fire control or dilution water may cause environmental contamination .
Properties
IUPAC Name |
oxane-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O3/c6-4-2-1-3-8-5(4)7/h1-3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYUSKJHJHSMGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C(=O)OC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50470693 |
Source
|
| Record name | 2H-Pyran-2,3(4H)-dione, dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50470693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
154064-57-0 |
Source
|
| Record name | 2H-Pyran-2,3(4H)-dione, dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50470693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dihidro 2H-piran-2,3-(4H)-diona | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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